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Compound of Interest

Compound Name: Diisopentyl Phthalate-d4

Cat. No.: B585366

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diisopentyl Phthalate-d4, a deuterated
analog of the plasticizer Diisopentyl Phthalate (DIPP). Due to its toxicological profile,
particularly its effects on reproductive health, DIPP and its labeled counterparts are of
significant interest in toxicology and environmental science. This document outlines the
chemical structure, physical properties, and toxicological pathways associated with this
compound, and provides generalized experimental protocols for its analysis.

Core Compound Information

Diisopentyl Phthalate-d4 is a labeled form of Diisopentyl Phthalate, where four hydrogen
atoms on the benzene ring are replaced with deuterium. This isotopic labeling makes it a
valuable internal standard for quantitative analysis of the parent compound in various matrices
using mass spectrometry.

Chemical Structure and Formula:
o Chemical Name: 1,2-bis(3-methylbutyl) (23Ha)benzene-1,2-dicarboxylate[1]

e Synonyms: 1,2-Benzenedicarboxylic Acid-d4 1,2-Bis(3-methylbutyl) Ester, Phthalic Acid-d4
Diisopentyl Ester, Bis(3-methylbutyl) Phthalate-d4, Diisoamyl Phthalate-d4[2][3]

e Molecular Formula: C1sH22D40a4]3]
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e CAS Number: 1346597-80-5[2][3]
Structural Representation:
Caption: Chemical structure of Diisopentyl Phthalate-d4.

Physicochemical Properties

Quantitative data for Diisopentyl Phthalate-d4 is not extensively available. The following table
summarizes the known properties of the deuterated compound and its non-deuterated analog,
Diisopentyl Phthalate, for reference.

Diisopentyl Phthalate

Property Diisopentyl Phthalate-d4

(non-deuterated)
Molecular Weight 310.42 g/mol [3] 306.4 g/mol [4]
Appearance Clear Pale Yellow Qil[2] Colorless oily liquid
Purity >98%[1]
Storage Temperature 2-8°C Refrigerator[2]

- Soluble in Chloroform, Ethyl Insoluble in water, soluble in
Solubility )
Acetate most organic solvents

Boiling Point N/A Data not readily available
Melting Point N/A Data not readily available
Density N/A Data not readily available

Toxicological Profile and Signaling Pathways

Diisopentyl Phthalate is recognized for its potential fetotoxicity, embryolethality, and
teratogenicity.[2][5] Phthalates, as a class of compounds, are known endocrine disruptors that
can interfere with normal hormonal signaling.[6] The primary mechanisms of phthalate toxicity
involve disruption of the endocrine system, particularly affecting reproductive development and
function.
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The following diagram illustrates the general signaling pathways affected by phthalate esters,
including Diisopentyl Phthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Diisopentyl Phthalate-d4: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b585366#diisopentyl-phthalate-d4-structure-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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